Cas no 2228813-53-2 (1,1-Difluoro-2-(5-methylpyridin-2-yl)propan-2-amine)
1,1-Difluoro-2-(5-methylpyridin-2-yl)propan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 1,1-difluoro-2-(5-methylpyridin-2-yl)propan-2-amine
- 2228813-53-2
- EN300-1944623
- 1,1-Difluoro-2-(5-methylpyridin-2-yl)propan-2-amine
-
- Inchi: 1S/C9H12F2N2/c1-6-3-4-7(13-5-6)9(2,12)8(10)11/h3-5,8H,12H2,1-2H3
- InChI Key: XZIBSUGOMRNORD-UHFFFAOYSA-N
- SMILES: FC(C(C)(C1C=CC(C)=CN=1)N)F
Computed Properties
- Exact Mass: 186.09685472g/mol
- Monoisotopic Mass: 186.09685472g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 38.9Ų
1,1-Difluoro-2-(5-methylpyridin-2-yl)propan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1944623-0.05g |
1,1-difluoro-2-(5-methylpyridin-2-yl)propan-2-amine |
2228813-53-2 | 0.05g |
$948.0 | 2023-09-17 | ||
| Enamine | EN300-1944623-0.1g |
1,1-difluoro-2-(5-methylpyridin-2-yl)propan-2-amine |
2228813-53-2 | 0.1g |
$993.0 | 2023-09-17 | ||
| Enamine | EN300-1944623-0.25g |
1,1-difluoro-2-(5-methylpyridin-2-yl)propan-2-amine |
2228813-53-2 | 0.25g |
$1038.0 | 2023-09-17 | ||
| Enamine | EN300-1944623-0.5g |
1,1-difluoro-2-(5-methylpyridin-2-yl)propan-2-amine |
2228813-53-2 | 0.5g |
$1084.0 | 2023-09-17 | ||
| Enamine | EN300-1944623-1.0g |
1,1-difluoro-2-(5-methylpyridin-2-yl)propan-2-amine |
2228813-53-2 | 1.0g |
$1729.0 | 2023-07-10 | ||
| Enamine | EN300-1944623-2.5g |
1,1-difluoro-2-(5-methylpyridin-2-yl)propan-2-amine |
2228813-53-2 | 2.5g |
$2211.0 | 2023-09-17 | ||
| Enamine | EN300-1944623-5.0g |
1,1-difluoro-2-(5-methylpyridin-2-yl)propan-2-amine |
2228813-53-2 | 5.0g |
$5014.0 | 2023-07-10 | ||
| Enamine | EN300-1944623-10.0g |
1,1-difluoro-2-(5-methylpyridin-2-yl)propan-2-amine |
2228813-53-2 | 10.0g |
$7435.0 | 2023-07-10 | ||
| Enamine | EN300-1944623-1g |
1,1-difluoro-2-(5-methylpyridin-2-yl)propan-2-amine |
2228813-53-2 | 1g |
$1129.0 | 2023-09-17 | ||
| Enamine | EN300-1944623-5g |
1,1-difluoro-2-(5-methylpyridin-2-yl)propan-2-amine |
2228813-53-2 | 5g |
$3273.0 | 2023-09-17 |
1,1-Difluoro-2-(5-methylpyridin-2-yl)propan-2-amine Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 1,1-Difluoro-2-(5-methylpyridin-2-yl)propan-2-amine
Introduction to 1,1-Difluoro-2-(5-methylpyridin-2-yl)propan-2-amine (CAS No: 2228813-53-2)
1,1-Difluoro-2-(5-methylpyridin-2-yl)propan-2-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2228813-53-2, represents a novel structure that combines fluorine substitution with a pyridine moiety, making it a promising candidate for further exploration in drug development. The unique combination of these functional groups suggests potential applications in modulating biological pathways, particularly in the context of central nervous system (CNS) disorders and inflammatory conditions.
The chemical structure of 1,1-Difluoro-2-(5-methylpyridin-2-yl)propan-2-amine features a fluorinated propane backbone substituted with an amine group at the second carbon and a 5-methylpyridine ring at the second position of the propane chain. This arrangement introduces both lipophilic and polar characteristics, which are critical for drug bioavailability and receptor binding affinity. The presence of fluorine atoms can enhance metabolic stability and binding interactions, making this compound an attractive scaffold for medicinal chemists.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic properties of 1,1-Difluoro-2-(5-methylpyridin-2-yl)propan-2-amine with greater accuracy. Studies suggest that the fluorine atoms may contribute to improved blood-brain barrier penetration, a crucial factor for CNS-targeted drugs. Additionally, the methylpyridine group could interact with specific amino acid residues in target proteins, potentially leading to high-affinity binding and selective modulation of biological processes.
In the realm of medicinal chemistry, the synthesis of 1,1-Difluoro-2-(5-methylpyridin-2-yl)propan-2-amine has been optimized using modern synthetic techniques such as transition metal-catalyzed cross-coupling reactions. These methods allow for efficient introduction of the desired functional groups while maintaining high yields and purity. The compound's structural features make it a versatile building block for generating analogs with tailored pharmacological properties. Researchers are exploring its potential as an intermediate in the synthesis of kinase inhibitors, which are widely used in cancer therapy.
One of the most compelling aspects of 1,1-Difluoro-2-(5-methylpyridin-2-yl)propan-2-amine is its potential role in addressing unmet medical needs. Current research indicates that this compound may exhibit anti-inflammatory and analgesic effects by interacting with cyclooxygenase (COX) enzymes or other inflammatory mediators. Preclinical studies have shown promising results in animal models, where administration of derivatives similar to 1,1-Difluoro-2-(5-methylpyridin-2-yl)propan-2-amine led to reduced inflammation and pain responses without significant side effects.
The integration of fluorine into pharmaceutical molecules has been well-documented for its ability to enhance drug efficacy and duration of action. In the case of 1,1-Difluoro-2-(5-methylpyridin-2-yl)propan-2-am ine, the fluorine atoms may contribute to increased metabolic stability by resisting hydrolysis or oxidation. This stability is essential for maintaining therapeutic levels in vivo and prolonging drug activity. Furthermore, fluorine substitution can influence electronic properties, affecting both lipophilicity and charge distribution within the molecule.
As interest in targeted therapy grows, compounds like 1,1-Difluoro - - - - - - - (5-methylpyridin - - - - - - - - - - - ) propan - - -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- am ine (CAS No: 2228813--53--) are being evaluated for their potential in personalized medicine. By leveraging structural diversity and computational screening techniques, researchers aim to identify derivatives that exhibit enhanced selectivity for specific disease pathways or genetic profiles. This approach aligns with global trends toward precision healthcare solutions.
The synthesis and characterization of 1 , 1-Difluoro--(5--methylpyridin--(---)-yl ) propan--(---)-am ine also highlight advancements in analytical chemistry methodologies. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have been instrumental in elucidating its molecular structure and confirming its identity. These tools provide critical data for understanding how the compound behaves in different environments—from solution to solid-state—and how it interacts with biological targets.
Future directions in research on 1 , 1-Difluoro--(5--methylpyridin--(---)-yl ) propan--(---)-am ine include exploring its role as a prodrug or precursor for more complex molecules. Prodrugs are designed to improve drug delivery or bioavailability before being converted into their active form within the body. By studying this compound's metabolic fate, scientists can gain insights into how it might be modified or degraded post-administration—a key consideration for optimizing therapeutic outcomes.
The growing body of literature on fluorinated pyridines underscores their significance as pharmacophores across multiple therapeutic areas. Compounds like 1 , 1-Difluoro--(5--methylpyridin--(---)-yl ) propan--(---)-am ine exemplify how structural modifications can yield novel entities with distinct biological activities. As research continues to uncover new applications for this class of molecules, their importance in addressing contemporary healthcare challenges will only increase.
2228813-53-2 (1,1-Difluoro-2-(5-methylpyridin-2-yl)propan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)